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Compound of Interest

Compound Name: Tetraoctylammonium bromide

Cat. No.: B084912 Get Quote

An In-depth Technical Guide to Tetraoctylammonium Bromide: Commercial Sources, Purity,

and Experimental Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tetraoctylammonium bromide
(TOAB), a versatile quaternary ammonium salt. Herein, we delve into its commercial

availability, typical purity levels, and the analytical methodologies employed for its

characterization. Furthermore, this guide details experimental protocols for its synthesis and its

application as a phase transfer catalyst in the well-established Brust-Schiffrin synthesis of gold

nanoparticles.

Commercial Availability and Purity Specifications
Tetraoctylammonium bromide is readily available from several major chemical suppliers. The

stated purity of commercially available TOAB is typically high, often exceeding 98%. Below is a

summary of the offerings from prominent suppliers.
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Supplier Stated Purity CAS Number
Molecular
Formula

Molecular
Weight

Sigma-Aldrich ≥98% 14866-33-2 C₃₂H₆₈BrN 546.79 g/mol

TCI America >98.0% 14866-33-2 C₃₂H₆₈BrN 546.81 g/mol

Santa Cruz

Biotechnology
≥99%[1] 14866-33-2 C₃₂H₆₈BrN 546.79 g/mol

Alfa Aesar

(Thermo Fisher

Scientific)

98+% 14866-33-2 C₃₂H₆₈BrN 546.81 g/mol

Analytical Methodologies for Purity Determination
The purity of Tetraoctylammonium bromide and other quaternary ammonium salts is

primarily determined using a range of analytical techniques. While specific protocols may vary

between manufacturers, the following methods are standard in the industry.

Potentiometric Titration
This is a common and robust method for determining the active matter of quaternary

ammonium salts.

Principle: The cationic quaternary ammonium compound is titrated with a standardized solution

of an anionic surfactant, such as sodium lauryl sulfate. The endpoint is detected

potentiometrically using an ion-selective electrode.

Experimental Protocol: Potentiometric Titration of Quaternary Ammonium Salts

Apparatus:

Automatic titrator

Nitrate or surfactant ion-selective electrode

Ag/AgCl reference electrode
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100 mL glass beaker

Magnetic stirrer

Reagents:

Standardized 0.005 M Sodium Lauryl Sulfate (SLS) solution

Borate buffer (pH 9.5)

Isopropanol

Deionized water

Procedure:

Accurately weigh a sample of Tetraoctylammonium bromide and dissolve it in a suitable

solvent, such as a mixture of isopropanol and deionized water.

Transfer the sample solution to a 100 mL glass beaker and add borate buffer to adjust the

pH to approximately 9.5.

Place the beaker on a magnetic stirrer and immerse the ion-selective and reference

electrodes in the solution.

Titrate the solution with the standardized 0.005 M SLS solution using the automatic titrator.

The endpoint is determined from the inflection point of the titration curve.

The purity of the Tetraoctylammonium bromide is calculated based on the volume of

SLS solution consumed.

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS) are powerful techniques for the separation and quantification of the

primary compound and any potential impurities.
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HPLC: Reversed-phase HPLC with an ion-pairing reagent can be used for the analysis of

quaternary ammonium salts. Detection is typically performed using a UV detector or an

Evaporative Light Scattering Detector (ELSD).

GC-MS: This method is particularly useful for identifying and quantifying volatile or semi-

volatile impurities that may be present from the synthesis process.

Spectroscopic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure of Tetraoctylammonium bromide and can also be employed for

quantitative analysis (qNMR) to determine purity against a certified reference standard.

Infrared (IR) Spectroscopy: IR spectroscopy is used to verify the functional groups present in

the molecule, serving as a qualitative identification method.

Synthesis of Tetraoctylammonium Bromide
Tetraoctylammonium bromide is synthesized via the quaternization of a tertiary amine with

an alkyl halide.

Synthesis Workflow
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Caption: Synthesis workflow for Tetraoctylammonium bromide.
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Experimental Protocol: Synthesis of
Tetraoctylammonium Bromide

Materials:

Trioctylamine

1-Bromooctane

Acetonitrile (anhydrous)

Ethyl acetate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

trioctylamine in anhydrous acetonitrile.

Add a stoichiometric equivalent of 1-bromooctane to the solution.

Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the acetonitrile under reduced pressure using a rotary evaporator.

Wash the resulting crude product with ethyl acetate to remove any unreacted starting

materials.

Dry the purified Tetraoctylammonium bromide under vacuum to yield a white to off-white

solid.

Application in Gold Nanoparticle Synthesis: The
Brust-Schiffrin Method
Tetraoctylammonium bromide is a critical phase transfer catalyst in the Brust-Schiffrin two-

phase synthesis of gold nanoparticles. It facilitates the transfer of the gold salt from the
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aqueous phase to the organic phase where reduction occurs.

Experimental Workflow: Brust-Schiffrin Synthesis
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Caption: Brust-Schiffrin gold nanoparticle synthesis workflow.

Experimental Protocol: Brust-Schiffrin Gold
Nanoparticle Synthesis[2]

Materials:

Hydrogen tetrachloroaurate(III) hydrate (HAuCl₄·3H₂O)

Tetraoctylammonium bromide (TOAB)

Toluene

Dodecanethiol

Sodium borohydride (NaBH₄)
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Ethanol

Deionized water

Procedure:

Prepare an aqueous solution of HAuCl₄.

In a separate flask, dissolve TOAB in toluene.

Combine the aqueous HAuCl₄ solution and the organic TOAB solution and stir vigorously

until the aqueous phase becomes colorless, indicating the transfer of AuCl₄⁻ ions into the

organic phase.

To the organic phase, add dodecanethiol.

Prepare a fresh aqueous solution of NaBH₄ and add it slowly to the vigorously stirred

organic mixture.

Continue stirring for several hours. The color of the organic phase will change to dark

brown, indicating the formation of gold nanoparticles.

Separate the organic phase and reduce its volume using a rotary evaporator.

Add ethanol to precipitate the thiol-capped gold nanoparticles.

Filter and wash the precipitate with ethanol to remove excess thiol and byproducts.

The purified gold nanoparticles can be redissolved in toluene or other nonpolar solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial sources and purity of Tetraoctylammonium
bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084912#commercial-sources-and-purity-of-
tetraoctylammonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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